Cas no 946322-72-1 (N-(5-acetamido-2-methoxyphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(5-acetamido-2-methoxyphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946322-72-1
• MF: C₂₄H₂₆N₄O₄
• MW: 434.487645626068
• CID: 5944211
• PubChem ID: 16885791
• Update Time: 2025-10-31

N-(5-acetamido-2-methoxyphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetamido-2-methoxyphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• N-(5-acetamido-2-methoxyphenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide
• 946322-72-1
• AKOS024489025
• N-(5-acetamido-2-methoxyphenyl)-4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]butanamide
• N-(5-acetamido-2-methoxyphenyl)-4-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• VU0628881-1
• F5013-1399

• Inchi： 1S/C24H26N4O4/c1-16-6-8-18(9-7-16)20-11-13-24(31)28(27-20)14-4-5-23(30)26-21-15-19(25-17(2)29)10-12-22(21)32-3/h6-13,15H,4-5,14H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： LYGNMIVVRDQURY-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(C=CC(C2C=CC(C)=CC=2)=N1)=O)NC1C=C(C=CC=1OC)NC(C)=O

Computed Properties

• Exact Mass: 434.19540532g/mol
• Monoisotopic Mass: 434.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Additional information on N-(5-acetamido-2-methoxyphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Recent Advances in the Study of N-(5-acetamido-2-methoxyphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS: 946322-72-1)

The compound N-(5-acetamido-2-methoxyphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS: 946322-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and acetamido-methoxyphenyl moiety, exhibits promising pharmacological properties, particularly in the context of targeted therapy development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key findings from the latest research is the compound's potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays have demonstrated that 946322-72-1 effectively suppresses the phosphorylation of key signaling proteins, leading to reduced cell proliferation and inflammation in model systems. These results suggest its potential as a lead compound for the development of novel anti-inflammatory or anti-cancer agents.

Structural-activity relationship (SAR) studies have further refined our understanding of the molecule's pharmacophore. Researchers have identified that the acetamido group at the 5-position of the methoxyphenyl ring and the methylphenyl substituent on the pyridazinone core are critical for maintaining high binding affinity to target proteins. Modifications to these regions have been explored to enhance bioavailability and reduce off-target effects, with several derivatives showing improved pharmacokinetic profiles in preclinical models.

The synthetic route to 946322-72-1 has also been optimized in recent work, with new methodologies offering higher yields and greater purity. A multi-step approach involving palladium-catalyzed cross-coupling reactions and selective N-acylation has proven particularly effective. These advancements not only facilitate larger-scale production for further testing but also provide a framework for the synthesis of analogous compounds with potentially enhanced therapeutic properties.

In vivo studies have begun to shed light on the compound's behavior in biological systems. Preliminary pharmacokinetic data indicate moderate oral bioavailability and favorable tissue distribution patterns, though further optimization may be needed to address rapid metabolism in certain compartments. Toxicology assessments to date have shown an acceptable safety profile within therapeutic dose ranges, supporting continued investigation of this chemical entity.

Looking forward, researchers are particularly interested in exploring combination therapies incorporating 946322-72-1 with existing treatment modalities. Early data suggest synergistic effects when used alongside certain chemotherapeutic agents or immunomodulators, potentially opening new avenues for multi-target intervention strategies in complex diseases.

In conclusion, the growing body of research on N-(5-acetamido-2-methoxyphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide positions it as a promising candidate for further drug development. Its unique structural features and demonstrated biological activities warrant continued investigation, with particular emphasis on translational studies that bridge the gap between bench research and clinical application. The coming years will likely see increased attention to this compound as researchers work to fully realize its therapeutic potential.